Cas no 1806777-14-9 (6-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 6-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1806777-14-9
• MF: C₁₀H₆BrF₅N₂O
• MW: 345.063458919525
• CID: 4845468
• Update Time: 2025-11-06

6-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H6BrF5N2O/c11-4-5-3-7(19-10(14,15)16)6(1-2-17)8(18-5)9(12)13/h3,9H,1,4H2
• SMILES： BrCC1=CC(=C(CC#N)C(C(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9

Additional information on 6-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetonitrile

Research Briefing on 6-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1806777-14-9)

In recent years, the compound 6-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1806777-14-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Its structural features make it particularly valuable for medicinal chemistry applications, including the development of enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthetic utility of 6-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetonitrile in the construction of pharmacologically active compounds. For instance, researchers have utilized this compound as a versatile building block for the preparation of pyridine-based derivatives with enhanced pharmacokinetic properties. The presence of the bromomethyl group allows for further functionalization through nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores.

One notable application of this compound is in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of selective JAK2 inhibitors, which showed potent activity in preclinical models of myeloproliferative disorders. The difluoromethyl and trifluoromethoxy groups were found to significantly improve metabolic stability and target binding affinity, highlighting the compound's importance in drug design.

From a synthetic chemistry perspective, several innovative approaches have been developed for the preparation of 6-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetonitrile. Recent advances include improved regioselective bromination methods and optimized cyanation protocols that enhance yield and purity. These methodological improvements have facilitated broader access to this valuable intermediate for research purposes.

In terms of biological activity, preliminary screening data suggest that derivatives of this compound exhibit interesting pharmacological profiles. Some analogs have shown moderate antimicrobial activity against drug-resistant bacterial strains, while others demonstrate potential as anti-inflammatory agents. These findings warrant further investigation into structure-activity relationships and mechanism of action studies.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in recent years covering its synthetic methods and therapeutic applications. This intellectual property activity indicates the compound's commercial potential and the competitive landscape surrounding its development.

Looking ahead, research directions for 6-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetonitrile include exploring its utility in PROTAC (Proteolysis Targeting Chimera) design, investigating its potential as a radioimaging agent precursor, and developing more sustainable synthetic routes. The compound's unique combination of fluorine-containing groups and reactive handles positions it as a valuable tool for addressing current challenges in drug discovery.

In conclusion, 6-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetonitrile represents an important chemical entity in contemporary medicinal chemistry research. Its versatility as a synthetic intermediate and the promising biological activities of its derivatives make it a compound worthy of continued investigation. As research progresses, we anticipate seeing more applications of this molecule in the development of novel therapeutic agents.